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Compound of Interest

Compound Name:

Tert-butyl 2-

(hydroxymethyl)pyrrolidine-1-

carboxylate

Cat. No.: B154913 Get Quote

Essential Safety and Handling Guide for Tert-butyl 2-
(hydroxymethyl)pyrrolidine-1-carboxylate
This guide provides crucial safety and logistical information for the handling and disposal of

Tert-butyl 2-(hydroxymethyl)pyrrolidine-1-carboxylate, tailored for researchers, scientists,

and professionals in drug development.

Personal Protective Equipment (PPE)
Proper personal protective equipment is essential to ensure safety when handling Tert-butyl 2-
(hydroxymethyl)pyrrolidine-1-carboxylate. The following table summarizes the

recommended PPE.
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Area of Protection Recommended PPE Specifications

Eye/Face Protection
Safety glasses with side-

shields

Must conform to EN166 (EU)

or NIOSH (US) standards.

Skin Protection Chemical impermeable gloves

Inspect gloves prior to use and

dispose of them in accordance

with good laboratory practices.

[1]

Protective clothing To avoid skin contact.[2]

Respiratory Protection

Particle respirator (P95/P1) or

higher-level respirator

(OV/AG/P99 or ABEK-P2)

Use for nuisance exposures or

higher-level protection as

needed. Ensure respirators

and components are tested

and approved under

appropriate government

standards.[1]

Handling and Storage
Handling: Handle in a well-ventilated area.[2] Avoid the formation of dust and aerosols.[1][2]

Do not breathe vapors, mist, or gas.[1] Avoid contact with skin and eyes.[1][2]

Storage: Keep the container tightly closed in a dry and well-ventilated place. Store in a cool

place under an inert atmosphere.[1]

Accidental Release Measures
In the event of a spill, evacuate personnel to a safe area.[1][2] Use personal protective

equipment, including chemical-impermeable gloves and safety glasses.[2] Avoid dust

formation.[1][2] Sweep up and shovel the material, keeping it in suitable, closed containers for

disposal.[1] Prevent the chemical from entering drains.[1][2]

First-Aid Measures
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Exposure Route First-Aid Procedure

Inhalation
Move the person into fresh air. If not breathing,

give artificial respiration. Consult a physician.[1]

Skin Contact
Wash off with soap and plenty of water. Consult

a physician.[1]

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.[1]

Ingestion

Rinse mouth with water. Never give anything by

mouth to an unconscious person. Consult a

physician.[1]

Disposal Considerations
Dispose of the chemical by removal to a licensed chemical destruction plant or by controlled

incineration with flue gas scrubbing.[3] Do not contaminate water, foodstuffs, feed, or seed by

storage or disposal. Do not discharge into sewer systems.[3] Contaminated packaging should

be triple-rinsed and offered for recycling or reconditioning, or punctured to make it unusable

before disposal in a sanitary landfill.[3]

Operational Workflow for Handling and Disposal
The following diagram outlines the standard operating procedure for the safe handling and

disposal of Tert-butyl 2-(hydroxymethyl)pyrrolidine-1-carboxylate.
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Workflow for Handling and Disposal of Tert-butyl 2-(hydroxymethyl)pyrrolidine-1-carboxylate
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Safe handling and disposal workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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tert-butyl-2-hydroxymethyl-pyrrolidine-1-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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